Cas no 2229384-46-5 (tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• CAS No: 2229384-46-5
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5943609
• PubChem ID: 165709666
• Update Time: 2025-05-23

tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{3-hydroxy-4-[(3-hydroxypiperidin-3-yl)methyl]phenyl}carbamate
• 2229384-46-5
• EN300-1903707

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-13-6-5-12(14(20)9-13)10-17(22)7-4-8-18-11-17/h5-6,9,18,20,22H,4,7-8,10-11H2,1-3H3,(H,19,21)
• InChI Key： AMQJHKWBNSSKEA-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2O)NC(=O)OC(C)(C)C)CNCCC1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.8Ų

Additional information on tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate

tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate is a complex organic compound with the CAS number 2229384-46-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with hydroxyl and piperidine groups. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate involves a multi-step process that typically includes nucleophilic substitution, condensation, and protection/deprotection reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, ensuring high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has been extensively investigated, highlighting its role in cancer therapy.

The structural integrity of this compound plays a crucial role in its bioavailability and efficacy. The presence of hydroxyl groups on both the phenyl ring and the piperidine moiety enhances its solubility and stability in physiological conditions. Furthermore, the tert-butyl group contributes to the overall lipophilicity of the molecule, facilitating its absorption across biological membranes.

Recent research has focused on optimizing the delivery mechanisms of tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate. Nanoparticle-based delivery systems have shown promise in improving its therapeutic index by reducing systemic toxicity and enhancing targeting efficiency. These innovations underscore the compound's potential as a next-generation therapeutic agent.

In conclusion, tert-butyl N-{3-hydroxy-4-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate represents a significant advancement in organic synthesis and pharmacology. Its unique structure, coupled with promising bioactive properties, positions it as a valuable asset in the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization of delivery systems will undoubtedly pave the way for its clinical application in the near future.